Cas no 1517065-64-3 (1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid)

• Product Name: 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid
• CAS No: 1517065-64-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD21922805
• CID: 4772222
• PubChem ID: 79425088
• Update Time: 2025-11-02

1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-ylmethyl)cyclopropanecarboxylic acid
• 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid
• SB21344
• 1-Pyridin-3-ylmethyl-cyclopropanecarboxylic acid

• MDL： MFCD21922805
• Inchi： 1S/C10H11NO2/c12-9(13)10(3-4-10)6-8-2-1-5-11-7-8/h1-2,5,7H,3-4,6H2,(H,12,13)
• InChI Key： QCSCDIYGIBCQCH-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=NC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 348.5±15.0 °C at 760 mmHg
• Flash Point: 164.6±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid

1-[(Pyridin-3-yl)methyl]cyclopropane-1-carboxylic Acid (CAS 1517065-64-3): A Versatile Building Block in Modern Organic Synthesis

1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid (CAS 1517065-64-3) is an emerging heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This unique molecule combines the structural features of a pyridine ring and a cyclopropane carboxylic acid moiety, making it a valuable intermediate for drug discovery and material science applications.

The compound's molecular structure features a pyridin-3-ylmethyl group attached to a cyclopropane carboxylic acid scaffold. This combination creates interesting electronic properties that researchers are exploring for various applications. The carboxylic acid functional group provides an excellent handle for further derivatization, while the pyridine nitrogen offers potential coordination sites in metal-organic frameworks.

Recent studies highlight the growing importance of 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid in medicinal chemistry. Its structural motif appears in several drug candidates targeting neurological disorders and inflammatory conditions. The cyclopropane ring is particularly valuable in drug design due to its ability to influence molecular conformation and metabolic stability.

In synthetic chemistry, this compound serves as a versatile building block for creating more complex structures. Researchers frequently search for "synthesis of 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid" and "applications of cyclopropane carboxylic acid derivatives," reflecting the compound's relevance in current research trends. The synthetic accessibility of this molecule makes it attractive for both academic and industrial applications.

The physicochemical properties of CAS 1517065-64-3 contribute to its utility in various fields. Its moderate solubility in polar organic solvents and water (depending on pH) makes it suitable for different reaction conditions. The compound's stability under standard laboratory conditions has been confirmed in multiple studies, addressing common search queries about "stability of pyridine-containing carboxylic acids."

Recent advances in green chemistry have explored more sustainable routes to produce 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid. Environmentally conscious researchers frequently inquire about "eco-friendly synthesis of heterocyclic carboxylic acids," driving innovation in this area. Several catalytic methods have been developed to improve the atom economy of its production.

The compound's potential in material science is another growing area of interest. Its ability to form coordination complexes and participate in hydrogen bonding networks makes it valuable for designing functional materials. Searches for "pyridine-carboxylic acid materials applications" have increased significantly in recent years, reflecting this trend.

Quality control aspects of 1517065-64-3 are frequently discussed in technical forums. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed for purity assessment. The compound typically appears as a white to off-white crystalline powder under standard conditions, with characterization data being a common search topic among quality control specialists.

In the pharmaceutical industry, the 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid scaffold has shown promise in drug discovery programs. Its balanced lipophilicity and the presence of both hydrogen bond donor and acceptor groups make it particularly interesting for medicinal chemistry applications. Recent patent literature reveals growing interest in this structural motif.

The global market for specialty chemicals like CAS 1517065-64-3 continues to expand, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts often search for "growth trends in heterocyclic building blocks" and "pyridine derivative market analysis," indicating the commercial importance of such compounds.

Handling and storage recommendations for 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid follow standard laboratory practices for organic compounds. It should be stored in a cool, dry place away from strong oxidizing agents. Material safety data sheets provide comprehensive information that addresses common safety-related search queries.

Future research directions for this compound likely include exploration of its biological activity profile and development of novel synthetic methodologies. The scientific community continues to investigate "structure-activity relationships of cyclopropane carboxylic acids" and "new reactions of pyridine-containing compounds," suggesting ongoing interest in this chemical space.

For researchers working with 1517065-64-3, proper analytical characterization is essential. The compound typically shows characteristic peaks in 1H NMR (around δ 8.5 for pyridine protons) and 13C NMR spectra, with the carboxylic acid carbon appearing around δ 175. These spectral features are frequently searched by analytical chemists working with similar structures.

The development of new derivatives based on the 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid core remains an active area of research. Common modifications include ester formation, amide coupling, and functionalization of the pyridine ring. Such structural variations address diverse search intents related to "modification of heterocyclic carboxylic acids."

In conclusion, 1-[(pyridin-3-yl)methyl]cyclopropane-1-carboxylic acid (CAS 1517065-64-3) represents an important chemical building block with wide-ranging applications in pharmaceutical research, material science, and synthetic chemistry. Its unique structural features and synthetic versatility ensure its continued relevance in scientific research and industrial applications.